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Compound of Interest

Compound Name:

2,6-Dichloro-4-

[(Dimethylamino)Methyl]Phenol

Hydrochloride

CAS No.: 102879-17-4

Cat. No.: B012379

Get Quote

Executive Summary
Substituted dichlorophenols (DCPs) represent a foundational scaffold in the history of bioactive

small molecules. Initially relegated to the status of dye intermediates in the late 19th century,

this chemical family catalyzed the "Auxin Revolution" of the 1940s, fundamentally altering

agricultural pharmacology. Today, the scaffold remains critical in drug development, serving as

a versatile pharmacophore for antimicrobial, antiviral, and anti-inflammatory agents. This guide

dissects the historical trajectory, synthetic regioselectivity, and structure-activity relationships

(SAR) of DCPs, providing actionable protocols for their synthesis and analysis.

Part 1: Historical Genesis & Industrial Evolution
The Dye Era to the Auxin Revolution
The history of dichlorophenols is bifurcated by World War II. Pre-1940, 2,4-dichlorophenol (2,4-

DCP) was primarily an industrial intermediate for azo dyes and antiseptics. However, the

trajectory changed in 1941-1942 under wartime secrecy.
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Four independent groups in the UK (Rothschild/ICI) and the USA (University of Chicago/USDA)

discovered that 2,4-dichlorophenoxyacetic acid (2,4-D)—synthesized directly from 2,4-DCP—

exhibited selective hormonal activity. Unlike the non-selective toxicity of previous herbicides

(e.g., sodium arsenite), 2,4-D acted as a synthetic auxin, causing uncontrolled growth in

broadleaf weeds while sparing monocotyledonous crops (grasses/cereals). This discovery,

declassified in 1944, marked the birth of modern selective herbicides.

The Shift to Pharmaceutical Intermediates
Post-1950, the focus shifted toward "substituted" variants. Researchers found that introducing

lipophilic groups (benzyl, allyl) or electron-withdrawing groups (nitro) to the DCP core

drastically altered biological targets. For instance, Dichlorophene (2,2'-methylenebis(4-

chlorophenol)) emerged as a potent cestocide and antiseptic, leveraging the phenolic acidity

and lipophilicity to disrupt microbial cell membranes.

Part 2: Synthetic Architecture & Regioselectivity
The Ortho/Para Directive Logic
The synthesis of substituted dichlorophenols is governed by the strong electron-donating

nature of the hydroxyl (-OH) group, which activates the benzene ring for Electrophilic Aromatic

Substitution (EAS) at the ortho and para positions.

Direct Chlorination: Treating phenol with gaseous chlorine (

) typically yields a mixture.

Low Temp (<45°C): Favors monochlorophenols (2-CP and 4-CP).

Controlled Temp (50-80°C): Favors 2,4-DCP.[1][2][3][4]

Excess

/ High Temp: Leads to 2,4,6-trichlorophenol (TCP).

Critical Control Point: To maximize 2,4-DCP yield and minimize the 2,6-DCP isomer (which is

sterically hindered and often an impurity), catalysts such as phosphorus pentachloride (
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) or ferric chloride (

) are employed to enhance regioselectivity.

Advanced Method: Oxychlorination
Modern "Green Chemistry" approaches utilize oxychlorination to avoid hazardous

gas.

This method utilizes chloride anions (

) oxidized in situ, significantly increasing atom economy.

Visualization: Synthetic Pathways
The following diagram illustrates the divergent pathways controlled by temperature and

stoichiometry.
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Caption: Regioselective chlorination of phenol. Temperature and catalyst choice dictate the

ratio of the target 2,4-DCP versus over-chlorinated byproducts.

Part 3: Pharmacophore & Structure-Activity
Relationship (SAR)
For drug development professionals, the DCP moiety acts as a "privileged scaffold." Its utility

stems from two chemical features:[5]
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Acidity Modulation: The electron-withdrawing chlorines lower the pKa of the phenol (approx

pKa 7.8 for 2,4-DCP vs 10.0 for phenol), enhancing hydrogen bond donor capability at

physiological pH.

Lipophilicity: The chlorines increase

, facilitating membrane permeability.

SAR Table: Substituent Effects
Base Scaffold Substituent (R) Position

Primary
Activity

Mechanism of
Action

2,4-

Dichlorophenol
-OCH₂COOH Ether Link

Herbicidal

(Auxin)

Mimics Indole-3-

acetic acid;

hyper-stimulates

growth.

2,4-

Dichlorophenol
-Benzyl Ortho/Para Antimicrobial

Disrupts bacterial

cell membrane

integrity via

lipophilic

insertion.

2,6-

Dichlorophenol
-Nitro Para Antifungal

Uncouples

oxidative

phosphorylation

in mitochondria.

3,5-

Dichlorophenol
-Allyloxy Meta Insecticidal

Modulates ion

channels (e.g.,

Pyridalyl

analogs).

Visualization: Biological Interaction Logic
The following diagram maps the structural features to their biological targets.
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Caption: Structural modifications of the DCP core redirect biological activity from hormonal

signaling (plants) to membrane disruption (microbes).

Part 4: Environmental Fate & Bioremediation
The "history" of DCPs is incomplete without addressing their persistence. As priority pollutants,

their degradation pathways are well-mapped.

Aerobic Pathway: Involves hydroxylation by monooxygenases to form chlorocatechols,

followed by ortho- or meta-ring cleavage.

Anaerobic Pathway (Reductive Dechlorination): Critical for groundwater remediation.

Bacteria like Dehalococcoides sequentially remove chlorine atoms, replacing them with

hydrogen. This is the rate-limiting step in natural attenuation.

Part 5: Experimental Protocols
Protocol: Laboratory Synthesis of 2,4-Dichlorophenol
Note: This protocol utilizes a catalytic approach to maximize regioselectivity.

Reagents:
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Phenol (Solid, 99%)

Sulfuryl Chloride (

) or Chlorine gas (if equipped)

Catalyst: Aluminum Chloride (

) - 1 mol%

Solvent: Dichloromethane (DCM)

Workflow:

Dissolution: Dissolve 0.1 mol Phenol in 50 mL dry DCM in a three-neck round-bottom flask

equipped with a reflux condenser and dropping funnel.

Catalyst Addition: Add

(0.001 mol) under inert atmosphere (

).

Chlorination: Cool to 0°C. Dropwise add

(0.22 mol, 10% excess) over 60 minutes.

Causality: Slow addition at low temperature prevents the "runaway" formation of

trichlorophenol.

Reflux: Allow to warm to room temperature, then reflux at 40°C for 4 hours to drive the

reaction to the thermodynamic product (2,4-DCP).

Quench: Pour mixture into ice water. Extract organic layer.[6]

Purification: Wash with dilute

(removes HCl). Dry over

. Evaporate solvent. Recrystallize from hexane.
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Protocol: Analytical Validation (HPLC)
System: Agilent 1260 Infinity II or equivalent. Column: C18 Reverse Phase (4.6 x 150 mm, 5

µm). Mobile Phase:

A: 0.1% Formic Acid in Water

B: Acetonitrile

Gradient: 40% B to 90% B over 15 mins. Detection: UV at 280 nm (Phenol

transition). Expected Retention: 2,4-DCP elutes after phenol but before 2,4,6-TCP due to
intermediate hydrophobicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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